Cas no 1805333-97-4 (5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine
• CAS No: 1805333-97-4
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4854612
• Update Time: 2025-05-20

5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-6-4(8)3(11)2-12-5(6)7(9)10/h2,7H,11H2,1H3
• InChI Key： BHOCIQVMSOAUNH-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine: A Comprehensive Overview

5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine, also known by its CAS number 1805333-97-4, is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents—namely, an amino group, a difluoromethyl group, a fluoro group, and a methoxy group—confers unique chemical properties and functional versatility to this molecule.

The synthesis of 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine involves a series of carefully designed reactions that exploit the reactivity of pyridine derivatives. Recent advancements in synthetic methodologies have enabled the efficient construction of such substituted pyridines, often utilizing catalytic systems or microwave-assisted techniques to enhance reaction yields and selectivity. The incorporation of fluorinated groups, such as the difluoromethyl and fluoro substituents, is particularly noteworthy due to their ability to modulate electronic properties and improve bioavailability in pharmaceutical applications.

One of the most promising applications of 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine lies in its potential as a precursor for drug development. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as scaffolds for bioactive molecules. The amino group in this compound can act as a nucleophilic site for further functionalization, enabling the creation of diverse pharmacophores. Recent studies have explored the use of similar compounds in the design of antitumor agents, where the combination of electron-withdrawing groups (such as fluorine) and activating groups (such as methoxy) can enhance binding affinity to target proteins.

In addition to its medicinal applications, 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine exhibits interesting electronic properties that make it a candidate for materials science research. The presence of fluorinated groups introduces electron-withdrawing effects, which can be advantageous in designing organic semiconductors or electronic materials. Recent research has highlighted the importance of such functionalized pyridines in enhancing charge transport properties in organic electronics.

The structural complexity of 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the identity and purity of this compound. Furthermore, computational methods like density functional theory (DFT) have been employed to study its electronic structure and reactivity, providing valuable insights into its potential applications.

In conclusion, 5-Amino-2-(difluoromethyl)-4-fluoro-3-methoxypyridine, with its unique combination of substituents and versatile chemical properties, represents a valuable compound for both academic research and industrial applications. Its role as a building block in drug discovery and materials science underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new functionalities and optimize synthetic routes, this compound is poised to make significant contributions to various fields within the chemical sciences.